Cas no 2096339-76-1 (6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid)

• Product Name: 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid
• CAS No: 2096339-76-1
• MF: C₆H₄BClF₃NO₂
• MW: 225.360671043396
• MDL: MFCD16610727
• CID: 4636671
• PubChem ID: 75530008
• Update Time: 2025-08-05

6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-(TRIFLUOROMETHYL)PYRIDINE-3-BORONIC ACID
• [6-chloro-2-(trifluoromethyl)pyridin-3-yl]boronic acid
• (6-chloro-2-(trifluoromethyl)pyridin-3-yl)boronic acid
• MFCD16610727
• DTXSID101187634
• Boronic acid, B-[6-chloro-2-(trifluoromethyl)-3-pyridinyl]-
• AKOS017344806
• AS-55409
• D93776
• 6-chloro-2-(trifluoromethyl)pyridin-3-ylboronic acid
• 2096339-76-1
• 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid

• MDL： MFCD16610727
• Inchi： 1S/C6H4BClF3NO2/c8-4-2-1-3(7(13)14)5(12-4)6(9,10)11/h1-2,13-14H
• InChI Key： OLRXJTUODFYILY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 224.9975707g/mol
• Monoisotopic Mass: 224.9975707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Additional information on 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid

Recent Advances in the Application of 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid (CAS: 2096339-76-1) in Chemical Biology and Pharmaceutical Research

6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid (CAS: 2096339-76-1) has emerged as a critical building block in medicinal chemistry and drug discovery due to its versatile reactivity and unique structural features. This boronic acid derivative is particularly valuable in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex pharmaceutical compounds. Recent studies have highlighted its potential in the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most significant advancements in the application of 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid is its role in the synthesis of kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have successfully utilized this compound to develop potent and selective inhibitors of kinases such as EGFR, VEGFR, and PDGFR, which are critical targets in oncology. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, making them more suitable for clinical applications.

In addition to its use in kinase inhibitor development, 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid has been employed in the synthesis of boron-containing drugs. Boron-based compounds have gained attention for their unique mechanisms of action, including protease inhibition and neutron capture therapy. Recent studies have demonstrated that this boronic acid derivative can be incorporated into boronic ester prodrugs, which exhibit improved pharmacokinetic properties and reduced toxicity compared to their non-boron counterparts.

The compound's utility extends beyond small molecule drug development. It has also been used in the design of chemical probes for studying biological systems. For instance, researchers have conjugated 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid to fluorescent tags or affinity labels to investigate protein-ligand interactions and enzyme activity. These probes have provided valuable insights into the molecular mechanisms underlying disease processes and have facilitated the identification of new drug targets.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as well as developing more sustainable synthetic routes. Advances in flow chemistry and catalytic methods have shown particular promise in addressing these challenges, enabling more efficient and environmentally friendly production of this valuable compound.

In conclusion, 6-Chloro-2-(trifluoromethyl)pyridine-3-boronic acid (CAS: 2096339-76-1) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility in drug discovery, coupled with ongoing innovations in synthetic methodologies, positions it as a key tool for the development of next-generation therapeutics. Future research will likely explore its potential in emerging areas such as targeted protein degradation and covalent inhibitor design, further expanding its impact on the field.